Cbz-D-phenylalaninol

• IUPAC Name: benzyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• InChI: InChI=1S/C17H19NO3/c19-12-16(11-14-7-3-1-4-8-14)18-17(20)21-13-15-9-5-2-6-10-15/h1-10,16,19H,11-13H2,(H,18,20)/t16-/m1/s1
• InChI Key: WPOFMMJJCPZPAO-MRXNPFEDSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CO)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)C[C@H](CO)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H19NO3
• DSSTOX Substance ID: DTXSID40974418
• Molecular Weight: 285.34 g/mol
• CAS No.: 58917-85-4

Description

Cbz-D-phenylalaninol, also known as N-carbobenzyloxy-D-phenylalaninol, is an organic compound with the molecular formula C17H19NO3. It is a derivative of D-phenylalaninol, where the amino group is protected by a carbobenzyloxy (Cbz) group. This compound is commonly used in organic synthesis, particularly in the preparation of peptides and other complex molecules.

Scientific Research Applications

Cbz-D-phenylalaninol is widely used in scientific research, particularly in:

Chemistry: As a building block in the synthesis of peptides and other complex molecules.

Biology: In the study of enzyme mechanisms and protein interactions.

Medicine: As an intermediate in the synthesis of pharmaceuticals.

Industry: In the production of fine chemicals and specialty compounds.

Safety and Hazards

When handling Cbz-D-Phenylalaninol, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Personal protective equipment should be used, including chemical impermeable gloves. Adequate ventilation should be ensured, all sources of ignition should be removed, and personnel should be evacuated to safe areas.

Mechanism of Action

Target of Action

Cbz-D-phenylalaninol is a derivative of D-Phenylalanine . D-Phenylalanine is known to interact with targets such as Kynurenine–oxoglutarate transaminase 1 and Corticoliberin . .

Mode of Action

It’s parent compound, d-phenylalanine, is known to be a precursor of melanin, dopamine, noradrenalin (norepinephrine), and thyroxine

Biochemical Pathways

D-phenylalanine, from which this compound is derived, is involved in the synthesis of aminophenylpropanyl phosphate derivatives which has pin1 inhibitory activity .

Pharmacokinetics

It’s worth noting that the parent compound, d-phenylalanine, exhibits nonlinear pharmacokinetics, attributed to its nonlinear metabolism caused by autoinduction .

Result of Action

It’s used in the synthesis of aminophenylpropanyl phosphate derivatives which has pin1 inhibitory activity .

Action Environment

It’s known that the compound should be stored in a cool place, in a tightly closed container, and in a dry and well-ventilated environment .

Biochemical Analysis

Cellular Effects

Related compounds such as carbamazepine have been shown to influence cell function, including impacts on cell signaling pathways and gene expression

Metabolic Pathways

Phenylalanine, the core structure of Cbz-D-phenylalaninol, is involved in several metabolic pathways, including the phenylalanine metabolism pathway .

Subcellular Localization

The localization of molecules within cells is a critical aspect of their function and activity

Preparation Methods

Synthetic Routes and Reaction Conditions

Cbz-D-phenylalaninol can be synthesized from D-phenylalaninol and phenyl chloroformate. The reaction involves the protection of the amino group of D-phenylalaninol with phenyl chloroformate in the presence of a base such as triethylamine. The reaction is typically carried out in a solvent like dichloromethane. The mixture is stirred for several hours, and the product is purified by column chromatography .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

Cbz-D-phenylalaninol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to remove the Cbz protecting group, yielding D-phenylalaninol.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane are commonly used.

Reduction: Catalytic hydrogenation or treatment with strong acids can remove the Cbz group.

Substitution: Reagents like tosyl chloride (TsCl) in the presence of a base can be used for substitution reactions.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of D-phenylalaninol.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Comparison with Similar Compounds

Cbz-D-phenylalaninol is unique due to its specific structure and protective group. Similar compounds include:

Cbz-L-phenylalaninol: The L-enantiomer of this compound.

Boc-D-phenylalaninol: A similar compound with a tert-butyloxycarbonyl (Boc) protecting group instead of Cbz.

Fmoc-D-phenylalaninol: A similar compound with a fluorenylmethyloxycarbonyl (Fmoc) protecting group.

These compounds differ in their protecting groups, which influence their reactivity and applications in synthesis.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of the objective compound of step (8) (109 g, 0.345 mol) in THF (500 mL) were added mortar-pulverized lithium chloride (29.2 g, 0.689 mol) and sodium tetrahydroborate (26.1 g, 0.690 mol). To the resulting suspension was added ethanol (1000 mL) with dropwise over 40 minutes, and the mixture was stirred at room temperature for 14 hours. To the reaction mixture was added 10% citric acid aqueous solution (700 mL), and the mixture was stirred at room temperature for 30 minutes. The organic solvent was distilled off under reduced pressure. The residue was added to water (700 mL) and extracted with dichloromethane. The extract was washed with saturated brine and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give white crystals. The crystals were recrystallized from ethyl acetate-hexane (1:2.7, 370 mL) to give 87.8 g (89%) of N-benzyloxycarbonyl-DL-phenylalaninol as white crystals.